4-Allyloxyphenethyl alcohol
Cat. No. B8468017
M. Wt: 178.23 g/mol
InChI Key: MVYZQRZXZMUVKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06231714B1
Procedure details
The two-step synthetic procedure of Example 1 was repeated starting with 2-(4-hydroxyphenyl)ethyl alcohol. In this case 1.2 equivalents of allyl bromide was employed in the alkylation step and the intermediate 4-allyloxyphenethyl alcohol was obtained in 77% yield following vacuum distillation (104-112° C. at 0.2 torr). Esterification of the alcohol with methacrylic acid afforded 4-allyloxyphenethyl methacrylate (AOPMA) in 88% yield.
Yield
77%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][OH:10])=[CH:4][CH:3]=1.[CH2:11](Br)[CH:12]=[CH2:13]>>[CH2:13]([O:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][OH:10])=[CH:4][CH:3]=1)[CH:12]=[CH2:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=CC=C(C=C1)CCO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)OC1=CC=C(CCO)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 77% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
